Cas no 637020-97-4 (L-Proline,2-(1-naphthalenylmethyl)-)

• Product Name: L-Proline,2-(1-naphthalenylmethyl)-
• CAS No: 637020-97-4
• MF: C₁₆H₁₈ClNO₂
• MW: 291.772623538971
• CID: 500948
• PubChem ID: 2761878
• Update Time: 2025-10-29

L-Proline,2-(1-naphthalenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• L-Proline,2-(1-naphthalenylmethyl)-
• (R)-ALPHA-(1-NAPHTHALENYLMETHYL)-PROLINE-HCL
• (R)-α-(1-NAPHTHALENYLMETHYL)-PROLINE-HCL
• 2-(1-naphthalenylmethyl)-L-Proline
• (R)-a-(1-Naphthalenylmethyl)-prolineCl
• 1049727-53-8
• DTXSID70980027
• MFCD06795552
• (2R)-2-[(naphthalen-1-yl)methyl]pyrrolidine-2-carboxylic acid hydrochloride
• (2R)-2-(naphthalen-1-ylmethyl)pyrrolidine-2-carboxylic acid;hydrochloride
• 637020-97-4
• AKOS015949720
• (R)-2-(naphthalen-1-ylmethyl)pyrrolidine-2-carboxylic acid hydrochloride
• 2-[(Naphthalen-1-yl)methyl]proline--hydrogen chloride (1/1)
• PS-12573
• starbld0017874

• Inchi： 1S/C16H17NO2.ClH/c18-15(19)16(9-4-10-17-16)11-13-7-3-6-12-5-1-2-8-14(12)13;/h1-3,5-8,17H,4,9-11H2,(H,18,19);1H/t16-;/m1./s1
• InChI Key： GRQIHOFBGXIZHC-PKLMIRHRSA-N
• SMILES： Cl.OC([C@]1(CC2=CC=CC3C=CC=CC2=3)CCCN1)=O

Computed Properties

• Exact Mass: 291.10300
• Monoisotopic Mass: 291.103
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 344
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3A^2

Experimental Properties

• Boiling Point: 456.8°C at 760 mmHg
• Flash Point: 230.1°C
• PSA: 49.33000
• LogP: 3.71990

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on L-Proline,2-(1-naphthalenylmethyl)-

Research Brief on L-Proline,2-(1-naphthalenylmethyl)- (CAS: 637020-97-4): Recent Advances and Applications

L-Proline,2-(1-naphthalenylmethyl)- (CAS: 637020-97-4) is a chemically modified proline derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by the incorporation of a naphthalenylmethyl group, exhibits unique structural and functional properties that make it a promising candidate for various biomedical applications. Recent studies have explored its potential as a chiral building block in asymmetric synthesis, as well as its role in modulating biological pathways relevant to drug discovery and development.

One of the key areas of research involving L-Proline,2-(1-naphthalenylmethyl)- is its application in the synthesis of peptidomimetics and small molecule inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound serves as an effective scaffold for designing inhibitors targeting protein-protein interactions (PPIs) involved in cancer progression. The naphthalene moiety enhances hydrophobic interactions with target proteins, thereby improving binding affinity and selectivity. Furthermore, the proline backbone contributes to the conformational rigidity of the resulting inhibitors, which is critical for maintaining their biological activity.

In addition to its role in drug design, L-Proline,2-(1-naphthalenylmethyl)- has been investigated for its potential in catalysis. A recent report in ACS Catalysis highlighted its use as an organocatalyst in asymmetric aldol reactions, where it facilitated the formation of carbon-carbon bonds with high enantioselectivity. The study attributed this catalytic efficiency to the synergistic effects of the proline core and the naphthalenylmethyl group, which together create a sterically and electronically favorable environment for substrate activation.

Another notable advancement is the exploration of L-Proline,2-(1-naphthalenylmethyl)- in the development of novel antimicrobial agents. Research published in Bioorganic & Medicinal Chemistry Letters in 2024 revealed that derivatives of this compound exhibit potent activity against multidrug-resistant bacterial strains. The mechanism of action involves disruption of bacterial cell membrane integrity, a property linked to the amphiphilic nature of the naphthalenylmethyl-modified proline. These findings underscore the compound's versatility and its potential to address pressing challenges in antibiotic resistance.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of L-Proline,2-(1-naphthalenylmethyl)-based therapeutics. Current efforts are focused on structural modifications to enhance solubility and bioavailability while retaining biological efficacy. Collaborative research between academic institutions and pharmaceutical companies is expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, L-Proline,2-(1-naphthalenylmethyl)- (CAS: 637020-97-4) represents a versatile and valuable tool in chemical biology and drug discovery. Its unique structural features enable diverse applications, from asymmetric catalysis to the design of novel therapeutics. Ongoing research continues to uncover new opportunities for this compound, positioning it as a key player in the future of biomedical innovation.